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Compound of Interest

Compound Name: 4-Ethoxy-3-propylbenzaldehyde

CAS No.: 883540-86-1

Cat. No.: B1395123

Get Quote

Executive Summary
4-Ethoxy-3-propylbenzaldehyde (CAS 883540-86-1) acts as a lipophilic, non-acidic analog of

Vanillin. While Vanillin is the industry standard for specific flavor profiles and phenolic

chemistry, its application in organic synthesis is often hampered by the acidic phenolic proton

at the 4-position.

The 4-ethoxy-3-propyl derivative eliminates this acidity, preventing phenolate formation in basic

media. This structural modification preserves the aldehyde's electrophilicity under conditions

where Vanillin would otherwise be deactivated, making the propyl/ethoxy analog significantly

more reactive in base-catalyzed carbon-carbon bond-forming reactions (e.g., Knoevenagel,

Aldol).
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Feature Vanillin
4-Ethoxy-3-

propylbenzaldehyde

Structure
4-Hydroxy-3-

methoxybenzaldehyde

4-Ethoxy-3-

propylbenzaldehyde

C4 Substituent Hydroxyl (-OH) Ethoxy (-OCH₂CH₃)

C3 Substituent Methoxy (-OCH₃) Propyl (-CH₂CH₂CH₃)

Electronic Nature
Electron Rich (Strong

Resonance Donor)

Moderately Activated

(Resonance + Inductive)

Acidity (pKa) ~7.4 (Phenolic proton) Non-acidic (Ether linkage)

Base Stability
Forms unreactive Phenolate

anion

Stable; Aldehyde remains

electrophilic

Solubility
Soluble in alcohols, aqueous

base

Lipophilic; Soluble in DCM,

EtOAc, Toluene

Mechanistic Insight: The "Phenolate Trap"
In synthetic applications involving basic catalysts (e.g., piperidine, NaOH), Vanillin

deprotonates to form a phenolate anion. This anion is a powerful electron donor (

value ~ -1.7), which pushes electron density into the benzene ring and, through resonance,
significantly decreases the electrophilicity of the carbonyl carbon.

4-Ethoxy-3-propylbenzaldehyde lacks this acidic proton. The 4-ethoxy group is a fixed

electron donor, but it cannot acquire a negative charge. Consequently, the carbonyl carbon

remains highly susceptible to nucleophilic attack even in strong base.

Visualizing the Reactivity Divergence
The following diagram illustrates the divergent pathways of these two molecules in a basic

environment (e.g., Knoevenagel Condensation conditions).
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Figure 1: Mechanistic divergence in basic media. Vanillin enters a deactivated "dead-end" state

(Phenolate), while the Ethoxy-Propyl derivative proceeds to product.

Experimental Protocols
Experiment A: Knoevenagel Condensation (Reactivity
Test)
This protocol demonstrates the superior reactivity of 4-Ethoxy-3-propylbenzaldehyde over

Vanillin in producing cinnamic acid derivatives without the need for protecting groups.

Objective: Synthesize the corresponding cinnamic acid derivative via condensation with

malonic acid.

Materials:

Substrate A: Vanillin (1.52 g, 10 mmol)

Substrate B: 4-Ethoxy-3-propylbenzaldehyde (1.92 g, 10 mmol)

Reagent: Malonic Acid (1.25 g, 12 mmol)

Catalyst: Piperidine (0.1 mL)

Solvent: Pyridine (5 mL)

Protocol:

Setup: Prepare two separate 25 mL round-bottom flasks equipped with reflux condensers.
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Dissolution:

Flask A: Add Vanillin, Malonic Acid, and Pyridine.

Flask B: Add 4-Ethoxy-3-propylbenzaldehyde, Malonic Acid, and Pyridine.

Catalysis: Add Piperidine (catalytic amount) to both flasks.

Reaction: Heat both mixtures to 80°C.

Monitoring: Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

Observation: Flask B (Ethoxy-Propyl) will show rapid consumption of aldehyde (typically <

2 hours). Flask A (Vanillin) will show slow conversion due to phenolate formation and

decarboxylation competition.

Workup: Pour reaction mixtures into ice-cold HCl (1M, 50 mL) to precipitate the product.

Result:

Substrate B Yield: Expect >85% yield of 4-ethoxy-3-propylcinnamic acid.

Substrate A Yield: Expect <40% yield (or require much longer reaction times/harsher

conditions).

Experiment B: Lipophilicity & Partitioning
This protocol validates the solubility differences critical for extraction processes in drug

development.

Protocol:

Dissolve 100 mg of each compound in a biphasic mixture of 10 mL Water (pH 10, adjusted

with NaOH) and 10 mL Dichloromethane (DCM).

Shake vigorously for 1 minute and allow layers to separate.

Vanillin: Will migrate primarily to the Aqueous Phase (yellow color) as the sodium phenolate

salt.
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4-Ethoxy-3-propylbenzaldehyde: Will remain exclusively in the Organic Phase (DCM),

confirming its stability and lack of ionization in base.

Synthesis & Sourcing Context
While Vanillin is naturally sourced or synthesized from lignin/guaiacol, 4-Ethoxy-3-
propylbenzaldehyde is typically a synthetic building block.

Synthesis Route: Often synthesized via the alkylation of 3-propyl-4-hydroxybenzaldehyde (if

available) or more commonly via the Reimer-Tiemann formylation of 1-ethoxy-2-

propylbenzene.

Homology Note: Researchers may also encounter 4-ethoxy-3-ethylbenzaldehyde (Ethyl

Vanillin Ethyl Ether). The reactivity profile of the propyl derivative described here is

homologous and chemically equivalent to the ethyl variant, differing only slightly in

lipophilicity (Propyl > Ethyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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